Cas no 730925-03-8 (1-Azabicyclo[2.2.1]heptane-3-carbonylchloride, (1R,3S,4R)-rel-)

• Product Name: 1-Azabicyclo[2.2.1]heptane-3-carbonylchloride, (1R,3S,4R)-rel-
• CAS No: 730925-03-8
• MF: C₇H₁₀ClNO
• MW: 159.613400936127
• CID: 559213
• Update Time: 2024-03-05

1-Azabicyclo[2.2.1]heptane-3-carbonylchloride, (1R,3S,4R)-rel- Chemical and Physical Properties

Names and Identifiers

• 1-Azabicyclo[2.2.1]heptane-3-carbonylchloride, (1R,3S,4R)-rel-
• 1-Azabicyclo[2.2.1]heptane-3-carbonylchloride, endo- (9CI)
• 1-Azabicyclo[2.2.1]heptane-3-carbonyl chloride, endo- (9CI)
• 1-Azabicyclo[2.2.1]heptane-3-carbonyl chloride, (1R,3S,4R)-rel-

• Inchi： 1S/C7H10ClNO/c8-7(10)6-4-9-2-1-5(6)3-9/h5-6H,1-4H2/t5-,6+/m0/s1
• InChI Key： CJUYFGBJBPNHFJ-NTSWFWBYSA-N
• SMILES： C(Cl)([C@H]1[C@]2([H])C[N@@](CC2)C1)=O

Computed Properties

• Exact Mass: 159.045
• Monoisotopic Mass: 159.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3A^2

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 204.9±23.0 °C(Predicted)
• pka: 9.24±0.40(Predicted)